Cas no 1358275-75-8 (N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide)

• Product Name: N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide
• CAS No: 1358275-75-8
• MF: C₁₉H₂₅N₅O₂
• MW: 355.434103727341
• CID: 5400219
• Update Time: 2025-07-02

N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylbutyl)-4-oxo-1-propyl[1,2,4]triazolo[4,3-a]quinoxaline-5(4H)-acetamide
• N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

• Inchi： 1S/C19H25N5O2/c1-4-7-16-21-22-18-19(26)23(12-17(25)20-11-10-13(2)3)14-8-5-6-9-15(14)24(16)18/h5-6,8-9,13H,4,7,10-12H2,1-3H3,(H,20,25)
• InChI Key： YPWJKNRELOBGOV-UHFFFAOYSA-N
• SMILES： N12C(CCC)=NN=C1C(=O)N(CC(NCCC(C)C)=O)C1=C2C=CC=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.46±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

Professional Introduction to N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide (CAS No. 1358275-75-8)

N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1358275-75-8, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features and biological activities make it a subject of intense study among scientists and researchers.

The molecular structure of N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a triazolotriazolinedione core and an acetylamide moiety contributes to its distinctive chemical properties. This intricate architecture not only influences its reactivity but also plays a crucial role in determining its biological efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Molecular modeling studies suggest that N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide exhibits strong binding affinity to several biological targets. This has opened up new avenues for its potential therapeutic applications.

In particular, the compound has shown promise in preclinical studies as a modulator of inflammatory pathways. The acetylamide group is known to interact with enzymes involved in the synthesis of pro-inflammatory cytokines. By inhibiting these enzymes, N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide may help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.

Furthermore, the triazolotriazolinedione core of this compound has been found to possess antioxidant properties. Reactive oxygen species (ROS) are implicated in various pathological processes, including oxidative stress-induced damage. The ability of N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide to scavenge ROS could make it a valuable candidate for developing treatments against oxidative stress-related disorders.

Investigations into the mechanism of action of N-(3-methylbutyl)-2-{4-oxo-1-propyl-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide have revealed its interaction with specific protein kinases. These kinases are critical regulators of cellular signaling pathways involved in cell growth, differentiation, and apoptosis. By modulating the activity of these kinases, the compound may exert its therapeutic effects.

The synthesis of N-(3-methylbutyl)-2-{4-oxo-1-propyl}-4H,5H-[1,2,4]triazo[4,3-a]qxinal-5-yacetamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. These advancements are crucial for ensuring its suitability for further preclinical and clinical evaluations.

The pharmacological profile of N-(3-methylbutyl)-2-{...}acetamide is being thoroughly evaluated in various experimental models. Initial findings suggest that it exhibits low toxicity and good bioavailability upon oral administration. These properties make it a promising candidate for further development into a therapeutic agent.

In conclusion，N-(3-methylbutyl)-{...}acetamide (CAS No.1358275-75--8) is a novel chemical entity with significant potential in pharmaceutical applications. Its unique structural features and biological activities position it as a valuable tool for investigating new therapeutic strategies against various diseases. As research continues to uncover more about its mechanisms of action，this compound is likely to play an important role in future medical treatments.